Cas no 917505-31-8 (3-cyclopentylpyrrolidine)

• Product Name: 3-cyclopentylpyrrolidine
• CAS No: 917505-31-8
• MF: C₉H₁₇N
• MW: 139.23798251152
• MDL: MFCD16706966
• CID: 4665001
• PubChem ID: 18337179
• Update Time: 2025-05-22

3-cyclopentylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentylpyrrolidine
• Pyrrolidine, 3-cyclopentyl-

• MDL： MFCD16706966
• Inchi： 1S/C9H17N/c1-2-4-8(3-1)9-5-6-10-7-9/h8-10H,1-7H2
• InChI Key： NXZDAZFLEZFFFQ-UHFFFAOYSA-N
• SMILES： N1CCC(C2CCCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-cyclopentylpyrrolidine

3-Cyclopentylpyrrolidine: A Comprehensive Overview

The compound 3-cyclopentylpyrrolidine, also known by its CAS number 917505-31-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, with a cyclopentyl group attached at the 3-position. The structure of 3-cyclopentylpyrrolidine is characterized by its bicyclic framework, which imparts unique chemical and physical properties.

Recent studies have highlighted the potential of 3-cyclopentylpyrrolidine as a versatile building block in organic synthesis. Its ability to undergo various transformations, such as alkylation, acylation, and ring-opening reactions, makes it an invaluable intermediate in the construction of complex molecules. For instance, researchers have utilized 3-cyclopentylpyrrolidine to synthesize bioactive compounds with potential applications in drug discovery. These compounds have shown promising results in preclinical studies targeting neurodegenerative diseases and inflammation.

In addition to its role in organic synthesis, 3-cyclopentylpyrrolidine has been explored for its applications in materials science. The compound's rigid bicyclic structure and ability to form hydrogen bonds make it an attractive candidate for the development of advanced polymers and self-healing materials. Recent advancements in this area have demonstrated that polymers incorporating 3-cyclopentylpyrrolidine exhibit enhanced mechanical properties and thermal stability, making them suitable for high-performance applications.

The synthesis of 3-cyclopentylpyrrolidine has also been a topic of extensive research. Traditional methods involve multi-step processes that often require harsh reaction conditions and expensive reagents. However, recent breakthroughs have led to the development of more efficient and environmentally friendly synthesis routes. For example, researchers have successfully employed catalytic asymmetric synthesis to produce enantiomerically pure 3-cyclopentylpyrrolidine with high yields. This advancement not only simplifies the production process but also aligns with the growing demand for sustainable chemical manufacturing practices.

Another area where 3-cyclopentylpyrrolidine has shown promise is in catalysis. The compound's ability to act as a chiral ligand in asymmetric catalysis has been exploited to facilitate the enantioselective synthesis of various pharmaceutical intermediates. Recent studies have demonstrated that catalysts based on 3-cyclopentylpyrrolidine can achieve high enantioselectivity in key reactions such as aldol additions and Michael additions, which are critical steps in drug development.

Furthermore, the pharmacological properties of 3-cyclopentylpyrrolidine have been extensively investigated. Preclinical studies have revealed that the compound exhibits moderate anti-inflammatory and antioxidant activities, suggesting its potential as a lead molecule for developing therapeutic agents. Researchers are currently exploring the mechanisms underlying these activities and evaluating the compound's safety profile for potential clinical trials.

In conclusion, 3-cyclopentylpyrrolidine (CAS No: 917505-31-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, its role in driving innovation across industries is expected to grow significantly.